Cas no 188559-94-6 (3’-epi-5-Chloro-2'-deoxyuridine)

• Product Name: 3’-epi-5-Chloro-2'-deoxyuridine
• CAS No: 188559-94-6
• MF: C₉H₁₁ClN₂O₅
• MW: 262.647041559219
• CID: 1064442
• PubChem ID: 71314711
• Update Time: 2025-05-27

3’-epi-5-Chloro-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3’-epi-5-Chloro-2'-deoxyuridine
• 3’-epi-5-Chloro-2?-deoxyuridine
• 3-EPI-5-CHLORO-2'-DEOXYURIDINE
• 5-chloro-1-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3'-epi-5-Chloro-2'-deoxyuridine
• 3a€-epi-5-Chloro-2-deoxyuridine
• 5-Chloro-1-(2-deoxy-β-D-threo-pentofuranosyl)-2,4(1H,3H)-pyriMidinedione
• 5-chloro-1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• W-202912
• Uridine,5-chloro-2'-deoxy-
• 1-(2-Deoxy-beta-D-lyxofuranosyl)-5-chlorouracil
• 188559-94-6
• CHEMBL1256348
• 5-Chloro-1-((2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 5-chloro-1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• SCHEMBL15623877

• Inchi： 1S/C9H11ClN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5?,6-,7-/m1/s1
• InChI Key： NJCXGFKPQSFZIB-JXBXZBNISA-N
• SMILES： ClC1C(NC(N(C=1)[C@H]1CC([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 262.0356491g/mol
• Monoisotopic Mass: 262.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 3’-epi-5-Chloro-2'-deoxyuridine

Research Brief on 3’-epi-5-Chloro-2'-deoxyuridine (CAS: 188559-94-6): Recent Advances and Applications

3’-epi-5-Chloro-2'-deoxyuridine (CAS: 188559-94-6) is a nucleoside analogue that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique stereochemistry at the 3’ position and the presence of a chloro substituent, has been the subject of recent studies exploring its mechanism of action, synthetic pathways, and biological activity. The following brief consolidates the latest research findings and highlights the compound's relevance in drug development and biochemical research.

Recent studies have focused on the synthesis and optimization of 3’-epi-5-Chloro-2'-deoxyuridine to enhance its bioavailability and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach for the stereoselective synthesis of this compound, achieving higher yields and purity compared to traditional chemical methods. The study emphasized the importance of the 3’ epimerization in modulating the compound's interaction with target enzymes, particularly thymidine kinase, which plays a critical role in its activation as a prodrug.

In terms of biological activity, 3’-epi-5-Chloro-2'-deoxyuridine has demonstrated promising antiviral and anticancer properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy against herpes simplex virus (HSV) and cytomegalovirus (CMV), with a mechanism involving competitive inhibition of viral DNA polymerase. Additionally, the compound exhibited selective cytotoxicity in cancer cell lines, particularly those with upregulated thymidine kinase activity, suggesting its potential as a targeted therapy for certain malignancies.

Further investigations into the pharmacokinetics and toxicity profile of 3’-epi-5-Chloro-2'-deoxyuridine have been conducted to assess its clinical viability. A recent pharmacokinetic study in animal models revealed favorable tissue distribution and a half-life conducive to once-daily dosing. However, challenges such as metabolic stability and potential off-target effects remain areas of active research. Collaborative efforts between academic and industrial researchers are underway to address these limitations through structural modifications and formulation strategies.

The compound's unique chemical properties also make it a valuable tool for probing nucleoside metabolism and DNA replication mechanisms. For instance, a 2023 study in Nucleic Acids Research utilized 3’-epi-5-Chloro-2'-deoxyuridine as a molecular probe to investigate the role of thymidine kinase isoforms in nucleotide salvage pathways, shedding light on metabolic vulnerabilities in cancer cells. Such applications underscore the dual utility of this compound as both a therapeutic agent and a research tool.

In conclusion, 3’-epi-5-Chloro-2'-deoxyuridine (CAS: 188559-94-6) represents a versatile and promising candidate in the realm of nucleoside-based therapeutics. Ongoing research aims to refine its synthesis, elucidate its biological mechanisms, and translate its preclinical potential into clinical applications. As the field advances, this compound is poised to contribute significantly to the development of novel antiviral and anticancer strategies, while also serving as a critical tool for fundamental biochemical research.